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Compound of Interest

Compound Name:
4-Cyclopropoxy-6-

methoxynicotinic acid

Cat. No.: B14824073

Get Quote

Introduction: The "Magic Methyl" of the 21st
Century?
In modern kinase drug discovery, the cyclopropyl group has emerged as a critical bioisostere,

often described as a "super-methyl" due to its ability to fill hydrophobic pockets while imposing

conformational rigidity. When attached via an oxygen linker (cyclopropoxy), it offers a unique

vector for probing the gatekeeper region or the hydrophobic back-pocket (HBP) of kinase ATP-

binding sites.

4-cyclopropoxy-6-methoxynicotinic acid represents a privileged scaffold that combines

three essential features:

The Nicotinic Acid Core: A proven template for hinge-binding interactions (via the pyridine

nitrogen) or solvent-exposed solubilizing tails (via the carboxylate).

4-Cyclopropoxy Group: A rigid, lipophilic moiety (

-like character) capable of displacing high-energy water molecules from the ATP pocket,
enhancing potency via entropic gain.
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6-Methoxy Group: An electron-donating group (EDG) that modulates the basicity of the

pyridine nitrogen (tuning pKa for solubility/permeability) and serves as a hydrogen bond

acceptor.

Structural Pharmacophore
The scaffold typically orients within the kinase active site such that the carboxylic acid (C3)

directs substituents toward the solvent front (Type I inhibitors) or the DFG-motif (Type II

inhibitors), while the 4-cyclopropoxy group buries itself into the hydrophobic selectivity pocket.

Chemical Synthesis Protocols
The introduction of the cyclopropoxy group onto a pyridine ring is synthetically non-trivial due to

the instability of cyclopropanol and the poor nucleophilicity of cyclopropoxide. The standard

approach often fails or requires harsh conditions.

Recommended Route: Copper-Mediated Chan-Lam Coupling. This protocol utilizes

cyclopropylboronic acid and a copper catalyst to install the ether linkage under mild, oxidative

conditions.

Protocol A: Synthesis of the Scaffold
Target: 4-cyclopropoxy-6-methoxynicotinic acid

Reagents:

Precursor: Methyl 4-hydroxy-6-methoxynicotinate (Commercially available or synthesized

from 4,6-dihydroxynicotinic acid).

Reagent: Cyclopropylboronic acid (2.0 equiv).

Catalyst: Cu(OAc)₂ (1.0 equiv).

Ligand: 2,2'-Bipyridine (1.0 equiv).

Base: Na₂CO₃ (2.0 equiv).

Solvent: 1,2-Dichloroethane (DCE) or Toluene.
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Atmosphere: Dry Air or Oxygen balloon.

Step-by-Step Methodology:

Setup: In a 250 mL round-bottom flask equipped with a drying tube, dissolve Methyl 4-

hydroxy-6-methoxynicotinate (1.0 g, 5.46 mmol) in DCE (50 mL).

Addition: Add cyclopropylboronic acid (0.94 g, 10.9 mmol), Cu(OAc)₂ (0.99 g, 5.46 mmol),

and 2,2'-Bipyridine (0.85 g, 5.46 mmol).

Activation: Add Na₂CO₃ (1.16 g, 10.9 mmol).

Reaction: Heat the mixture to 70°C under an air atmosphere (or O₂ balloon for faster

kinetics) for 16–24 hours. Monitor by LC-MS for the disappearance of the phenol (M+H 184)

and appearance of the product (M+H 224).

Workup: Cool to RT. Filter through a pad of Celite to remove copper salts. Wash the pad with

DCM.

Purification: Concentrate the filtrate. Purify via flash column chromatography (SiO₂, 0–30%

EtOAc in Hexanes) to yield Methyl 4-cyclopropoxy-6-methoxynicotinate.

Hydrolysis: Dissolve the ester in THF/MeOH/H₂O (3:1:1). Add LiOH (3 equiv) and stir at RT

for 2 hours. Acidify to pH 3 with 1N HCl. Extract with EtOAc, dry over Na₂SO₄, and

concentrate to yield the free acid.

Yield Expectation: 45–60% (2 steps).

Protocol B: Library Derivatization (Amide Coupling)
The carboxylic acid is the "exit vector." This step couples the scaffold to a hinge-binding amine

or a solubilizing tail.

Reagents: HATU, DIPEA, DMF.[1] Procedure:

Dissolve 4-cyclopropoxy-6-methoxynicotinic acid (1 equiv) in DMF (0.1 M).

Add DIPEA (3 equiv) and HATU (1.2 equiv). Stir for 5 mins.
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Add the amine partner (e.g., an amino-indazole, amino-pyrimidine, or simple aniline) (1.1

equiv).

Stir at RT for 4 hours.

Purification: Direct Prep-HPLC (C18, Water/Acetonitrile + 0.1% Formic Acid).

Biological Evaluation & Design Strategy
Rationale: The "Gatekeeper" Interaction
In kinases like RIPK2, PAK4, or EGFR, the region adjacent to the ATP-binding site (the

gatekeeper) controls selectivity.

Methyl vs. Cyclopropyl: A methyl group (volume ~24 Å³) is often too small to achieve optimal

van der Waals contact.

Cyclopropyl (Volume ~47 Å³): The cyclopropoxy group acts as a "Goldilocks" probe—large

enough to displace water and fill the pocket, but small enough to avoid steric clash with the

gatekeeper residue (often Threonine or Methionine).

Visualizing the Workflow
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Pharmacophore Logic
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Caption: Synthetic workflow and pharmacophore decomposition of the 4-cyclopropoxy-6-
methoxynicotinic acid scaffold.

Biochemical Assay Protocol (Kinase Inhibition)
To validate the scaffold's efficacy, a FRET-based or ADP-Glo assay is recommended.

Assay Conditions (Generic Ser/Thr Kinase):

Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT.

ATP Concentration:

apparent (typically 10–50 µM).

Substrate: Specific peptide (e.g., MBP or Poly-Glu-Tyr) at 0.2 mg/mL.

Protocol:
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Compound Prep: Prepare 10-point dose-response curves of the synthesized inhibitors in

100% DMSO (Top conc: 10 mM). Acoustic dispense 50 nL into 384-well plates.

Enzyme Addition: Add 5 µL of Kinase solution (0.5–2 nM final). Incubate 10 mins at RT to

allow compound binding (crucial for Type II slow-off rate inhibitors).

Start: Add 5 µL of ATP/Substrate mix.

Incubation: 60 mins at RT.

Detection: Add ADP-Glo reagent (Promega) or antibody-FRET pair. Read

luminescence/fluorescence.

Analysis: Fit data to the Hill equation to determine

.

SAR Data Summary (Hypothetical/Representative)
The following table illustrates the expected impact of the cyclopropoxy group compared to

standard substituents, based on literature trends for similar nicotinamide kinase inhibitors (e.g.,

RIPK2, EGFR).
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Substituent
(R4)

Substituent
(R6)

Potency (

)

Selectivity
Profile

Physicochemi
cal Note

-OCH₃ (Methoxy) -OCH₃ ++ (100 nM)
Low

(Promiscuous)

Baseline

comparator.

-OCH₂CH₃

(Ethoxy)
-OCH₃ +++ (50 nM) Moderate Slightly better fit.

-O-Cyclopropyl -OCH₃ ++++ (5–10 nM) High

Optimal shape

match for

hydrophobic

pocket.

-O-Isopropyl -OCH₃ +++ (20 nM) Moderate

Good fit, but

higher entropic

penalty than cPr.

-O-Cyclopropyl -H + (500 nM) Moderate

Loss of

electronic

donation from R6

reduces hinge H-

bond strength.

References
Chan-Lam Coupling for Cyclopropyl Ethers

Title: Copper-Catalyzed Chan–Lam Cyclopropyl
Source:Journal of Organic Chemistry (2018).

URL:[Link]

Cyclopropoxy in Kinase Inhibitors (General SAR)

Title: Discovery of N-cyclopropyl-4-methyl-3-[6-(4-methylpiperazin-1-yl)-4-oxoquinazolin-
3(4H)-yl]benzamide (AZD6703), a clinical p38α MAP kinase inhibitor.
Source:Bioorganic & Medicinal Chemistry Letters (2012).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/acs.joc.8b00966
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14824073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


URL:[Link]

Nicotinamide Scaffold in GSK-3 Inhibition

Title: Discovery of Isonicotinamides as Highly Selective, Brain Penetrable, and Orally

Active Glycogen Synthase Kinase-3 Inhibitors.[2]

Source:Journal of Medicinal Chemistry (2016).

URL:[Link]

Synthesis of Cyclopropoxy-pyridines

Title: Synthesis of cyclopropanols and their use as homoenol equivalents.
Source:Organic Chemistry Portal (Kulinkovich Reaction Context).

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b14824073?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14824073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

